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Abstract
Jaconine, a pyrrolizidine alkaloid (PA) found in plants of the Jacobaea genus, particularly

Jacobaea vulgaris (formerly Senecio jacobaea), represents a class of secondary metabolites

with significant biological activity. Like other 1,2-unsaturated PAs, jaconine is recognized for its

potential toxicity, primarily hepatotoxicity, which stems from its metabolic activation in the liver.

This technical guide provides an in-depth overview of the core knowledge surrounding

jaconine, including its chemical properties, biosynthesis, mechanism of action, and the

analytical methodologies for its study. While jaconine-specific quantitative data is limited in the

current scientific literature, this guide leverages the broader understanding of pyrrolizidine

alkaloids to offer a comprehensive resource for researchers in natural product chemistry,

toxicology, and drug development.

Introduction to Jaconine
Jaconine is a naturally occurring chlorinated pyrrolizidine alkaloid.[1] As a secondary

metabolite, it is not directly involved in the normal growth, development, or reproduction of the

plant but is thought to play a role in defense against herbivores.[2] The presence of jaconine
and other PAs in the food chain, for instance through contaminated honey or herbal remedies,

is a matter of toxicological concern.[3]
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Chemical and Physical Properties
Jaconine is characterized by a necine base esterified with a necic acid and contains a chlorine

atom, a relatively uncommon feature among PAs.[1]

Property Value Source

Molecular Formula C₁₈H₂₆ClNO₆ [1]

Molecular Weight 387.9 g/mol [1]

CAS Number 480-75-1 [4]

Appearance Crystalline solid General alkaloid property

Solubility
Soluble in organic solvents like

chloroform and methanol
General alkaloid property

Biosynthesis of Jaconine
The biosynthesis of the pyrrolizidine skeleton in plants begins with the amino acids ornithine

and arginine, which are precursors to putrescine. Two molecules of putrescine are condensed

to form homospermidine, which then undergoes a series of enzymatic reactions to form the

characteristic bicyclic necine base. The necic acid moieties are derived from amino acids such

as isoleucine. The final steps involve the esterification of the necine base with the necic acids

to form the macrocyclic diester structure of jaconine. The chlorination step is a specific

enzymatic reaction, the details of which are not fully elucidated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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